Cas no 88933-48-6 (Carbocisteine Lactam Sodium Salt)

• Product Name: Carbocisteine Lactam Sodium Salt
• CAS No: 88933-48-6
• MF: C₅H₆NNaO₃S
• MW: 183.160810947418
• CID: 619400
• PubChem ID: 139025790
• Update Time: 2025-05-20

Carbocisteine Lactam Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 5-oxo-, monosodium salt, (R)-
• Carbocisteine Lactam Sodium Salt
• 88933-48-6
• starbld0016302
• Sodium (R)-5-oxothiomorpholine-3-carboxylate

• Inchi： 1S/C5H7NO3S.Na/c7-4-2-10-1-3(6-4)5(8)9;/h3H,1-2H2,(H,6,7)(H,8,9);/q;+1/p-1/t3-;/m0./s1
• InChI Key： VMAYHHORZJEOLQ-DFWYDOINSA-M
• SMILES： S1CC(N[C@H](C(=O)[O-])C1)=O.[Na+]

Computed Properties

• Exact Mass: 182.99660851g/mol
• Monoisotopic Mass: 182.99660851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Additional information on Carbocisteine Lactam Sodium Salt

Carbocisteine Lactam Sodium Salt: A Comprehensive Overview

Carbocisteine Lactam Sodium Salt (CAS No. 88933-48-6) is a chemical compound that has garnered significant attention in the fields of pharmaceuticals, biotechnology, and materials science. This compound, also referred to as Carbocisteine lactam sodium salt, is a derivative of carbocisteine, which is widely recognized for its role in the treatment of respiratory diseases. The sodium salt form of this compound enhances its solubility and stability, making it highly suitable for various applications in drug delivery systems and therapeutic formulations.

The chemical structure of Carbocisteine Lactam Sodium Salt consists of a lactam ring fused with a sulfonamide group, which contributes to its unique pharmacological properties. Recent studies have highlighted its potential as a biocompatible polymer for use in tissue engineering and regenerative medicine. Researchers have demonstrated that this compound can form hydrogels with excellent mechanical properties, making it ideal for scaffold fabrication in tissue repair applications.

In the context of drug delivery, Carbocisteine Lactam Sodium Salt has been explored as a carrier for anti-cancer agents. Its ability to encapsulate hydrophobic drugs and release them in a controlled manner has shown promise in improving the efficacy of chemotherapy. A 2023 study published in *Advanced Materials* revealed that nanoparticles synthesized from this compound exhibited enhanced cellular uptake and reduced toxicity compared to traditional delivery systems.

Beyond its biomedical applications, Carbocisteine Lactam Sodium Salt has also found utility in the development of advanced materials. Its thermoresponsive properties have been leveraged to create stimuli-responsive polymers that can change their physical state in response to temperature variations. This characteristic makes it valuable in smart packaging solutions and self-healing materials.

Recent advancements in green chemistry have further expanded the synthesis methods for Carbocisteine Lactam Sodium Salt. Scientists have developed eco-friendly routes using renewable feedstocks and enzymatic catalysis, reducing the environmental footprint of its production. These sustainable practices align with global efforts to promote circular economy principles in the chemical industry.

In conclusion, Carbocisteine Lactam Sodium Salt (CAS No. 88933-48-6) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical properties, coupled with ongoing research into novel synthesis methods and applications, position it as a key player in the development of next-generation materials and therapeutic agents.